88466-74-4((3S)-1-benzyloxycarbonylpiperidine-3-carboxylic acid)

(3S)-1-benzyloxycarbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (S)-1-Cbz-Piperidine-3-carboxylic acid
- (S)-1-((Benzyloxy)carbonyl)piperidine-3-carboxylic acid
- (S)-1-(Benzyloxycarbonyl)nipecotic acid
- (S)-Piperidine-1,3-dicarboxylic acid 1-benzyl ester
- 1,3-Piperidinedicarboxylicacid, 1-(phenylmethyl) ester, (3S)-
- (3S)-Piperidine-1,3-dicarboxylic acid 1-benzyl ester
- (S)-1-(6-FLUORO-1-PHENYL-1H-BENZO[D]IMIDAZOL-2-YL)ETHANAMINE
- (S)-1-(6-fluoro-1-phenyl-1H-benzoimidazol-2-yl)ethylamine
- (S)-1-(benzyloxycarbonyl)piperidine-3-carboxylic acid
- (S)-1,3-Piperidinedicarboxylic acid 1-(phenylmethyl) ester
- (S)-1-[(phenylmethoxy)carbonyl]-3-piperidinecarboxylic acid
- L-1-Cbz-Nipecotic acid
- 3(S)-N-(Carbobenzyloxy)-3-carboxypiperidine
- (3S)-1-benzyloxycarbonylpiperidine-3-carboxylic acid
- 1,3-Piperidinedicarboxylic acid, 1-(phenylmethyl) ester, (S)- (ZCI)
- 1-(Phenylmethyl) (3S)-1,3-piperidinedicarboxylate (ACI)
- (3S)-1-[(Benzyloxy)carbonyl]piperidine-3-carboxylic acid
- (3S)-1-Phenylmethoxycarbonylpiperidine-3-carboxylic acid
- (S)-1-((Benzyloxy)carbonyl)piperidine-3-carboxylicacid
- SCHEMBL3277860
- (s)-1-cbz-nipecotic acid
- 88466-74-4
- MFCD04114968
- Q-103063
- EN300-5017418
- FFLPIVZNYJKKDM-LBPRGKRZSA-N
- 1-Cbz-(3S)-3-piperidinecarboxylic acid
- CS-0053786
- BS-18209
- 1-n-cbz-piperidine-3(s)-carboxylic acid
- AKOS015897778
- AKOS015836882
- MDL： MFCD04114968
- Inchi： 1S/C14H17NO4/c16-13(17)12-7-4-8-15(9-12)14(18)19-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2,(H,16,17)/t12-/m0/s1
- InChI Key： FFLPIVZNYJKKDM-LBPRGKRZSA-N
- SMILES： C(N1CCC[C@H](C(=O)O)C1)(=O)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 263.11600
Monoisotopic Mass: 263.116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8A^2
XLogP3: 1.6

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.265
Melting Point: 100-101 ºC
Boiling Point: 443.9°C at 760 mmHg
Flash Point: 222.3°C
Refractive Index: 1.568
PSA: 66.84000
LogP: 2.05770

(3S)-1-benzyloxycarbonylpiperidine-3-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Storage Condition：Room temperature

(3S)-1-benzyloxycarbonylpiperidine-3-carboxylic acid Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3S)-1-benzyloxycarbonylpiperidine-3-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM181053-25g	(S)-1-Cbz-piperidine-3-carboxylic acid	88466-74-4	95%+	25g	$250	2023-01-09
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0036-1g	(S)-1-Cbz-piperidine-3-carboxylic acid	88466-74-4	97%	1g	¥262.32	2025-01-21
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0036-5g	(S)-1-Cbz-piperidine-3-carboxylic acid	88466-74-4	97%	5g	¥1092.99	2025-01-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S74680-25g	(S)-1-((Benzyloxy)carbonyl)piperidine-3-carboxylic acid	88466-74-4		25g	¥1686.0	2021-09-07
abcr	AB168966-5 g	(S)-1-Cbz-piperidine-3-carboxylic acid, 97%; .	88466-74-4	97%	5g	€181.70	2023-06-23
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LO695-1g	(3S)-1-benzyloxycarbonylpiperidine-3-carboxylic acid	88466-74-4	97%	1g	160.0CNY	2021-08-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S74680-5g	(S)-1-((Benzyloxy)carbonyl)piperidine-3-carboxylic acid	88466-74-4		5g	¥446.0	2021-09-07
eNovation Chemicals LLC	K02094-5g	(S)-1-CBZ-PIPERIDINE-3-CARBOXYLIC ACID	88466-74-4	>97%	5g	$295	2022-11-01
eNovation Chemicals LLC	K02094-25g	(S)-1-((Benzyloxy)carbonyl)piperidine-3-carboxylic acid	88466-74-4	97%	25g	$200	2024-06-07
Fluorochem	034391-250mg	L-1-Cbz-Nipecotic acid	88466-74-4	97%	250mg	￡19.00	2022-03-01

(3S)-1-benzyloxycarbonylpiperidine-3-carboxylic acid Production Method

Synthetic Circuit 1

637337-43-0

94471-35-9

88466-74-4

Reaction Conditions

1.1 Reagents: Triethylamine , Titanium tetrachloride Solvents: Dichloromethane ; 30 min, -15 °C
1.2 Reagents: Titanium tetrachloride Solvents: Dichloromethane ; 3 h, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Sodium hydride Catalysts: Tetrabutylammonium iodide Solvents: Dimethylformamide ; rt; 3 h, rt → 70 °C; 70 °C → rt
3.1 Reagents: Lithium hydroxide , Hydrogen peroxide Solvents: Tetrahydrofuran , Water ; 4 h, 0 °C

Reference

Preparation of β2-amino acid derivatives (β2hThr, β2hTrp, β2hMet, β2hPro, β2hLys, pyrrolidine-3-carboxylic acid) by using DIOZ as chiral auxiliary

Gessier, Francois; et al, Helvetica Chimica Acta, 2005, 88(8), 2235-2249

Synthetic Circuit 2

637337-59-8

88466-74-4

Reaction Conditions

1.1 Reagents: Sodium hydride Catalysts: Tetrabutylammonium iodide Solvents: Dimethylformamide ; rt; 3 h, rt → 70 °C; 70 °C → rt
2.1 Reagents: Lithium hydroxide , Hydrogen peroxide Solvents: Tetrahydrofuran , Water ; 4 h, 0 °C

Reference

Preparation of β2-amino acid derivatives (β2hThr, β2hTrp, β2hMet, β2hPro, β2hLys, pyrrolidine-3-carboxylic acid) by using DIOZ as chiral auxiliary

Gessier, Francois; et al, Helvetica Chimica Acta, 2005, 88(8), 2235-2249

Synthetic Circuit 3

4509-90-4

191090-32-1

88466-74-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 10 min, -30 °C
1.2 Solvents: Tetrahydrofuran ; 2 h, 0 °C; 14 h, 0 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Reagents: Triethylamine , Titanium tetrachloride Solvents: Dichloromethane ; 30 min, -15 °C
2.2 Reagents: Titanium tetrachloride Solvents: Dichloromethane ; 3 h, 0 °C
2.3 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Sodium hydride Catalysts: Tetrabutylammonium iodide Solvents: Dimethylformamide ; rt; 3 h, rt → 70 °C; 70 °C → rt
4.1 Reagents: Lithium hydroxide , Hydrogen peroxide Solvents: Tetrahydrofuran , Water ; 4 h, 0 °C

Reference

Preparation of β2-amino acid derivatives (β2hThr, β2hTrp, β2hMet, β2hPro, β2hLys, pyrrolidine-3-carboxylic acid) by using DIOZ as chiral auxiliary

Gessier, Francois; et al, Helvetica Chimica Acta, 2005, 88(8), 2235-2249

Synthetic Circuit 4

868632-22-8

88466-74-4

Reaction Conditions

1.1 Reagents: Lithium hydroxide , Hydrogen peroxide Solvents: Tetrahydrofuran , Water ; 4 h, 0 °C

Reference

Preparation of β2-amino acid derivatives (β2hThr, β2hTrp, β2hMet, β2hPro, β2hLys, pyrrolidine-3-carboxylic acid) by using DIOZ as chiral auxiliary

Gessier, Francois; et al, Helvetica Chimica Acta, 2005, 88(8), 2235-2249

Synthetic Circuit 5

59045-82-8

88466-74-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 5 h, rt

Reference

Potent direct inhibitors of factor Xa based on the tetrahydroisoquinoline scaffold

Al-Horani, Rami A.; et al, European Journal of Medicinal Chemistry, 2012, 54, 771-783

(3S)-1-benzyloxycarbonylpiperidine-3-carboxylic acid Raw materials

(3S)-1-benzyloxycarbonylpiperidine-3-carboxylic acid Preparation Products

(3S)-1-benzyloxycarbonylpiperidine-3-carboxylic acid (88466-74-4)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls